Cas no 1195367-79-3 (2,3,4,6-Tetrakis-O-(phenylmethyl)-β-D-glucopyranose 1-3,4,5-Tris(phenylmethoxy)benzoate)

• Product Name: 2,3,4,6-Tetrakis-O-(phenylmethyl)-β-D-glucopyranose 1-3,4,5-Tris(phenylmethoxy)benzoate
• CAS No: 1195367-79-3
• CID: 5041280
• Update Time: 2025-10-30

2,3,4,6-Tetrakis-O-(phenylmethyl)-β-D-glucopyranose 1-3,4,5-Tris(phenylmethoxy)benzoate Chemical and Physical Properties

Names and Identifiers

• 2,3,4,6-Tetrakis-O-(phenylmethyl)-β-D-glucopyranose 1-[3,4,5-Tris(phenylmethoxy)benzoate]
• β-D-Glucopyranose, 2,3,4,6-tetrakis-O-(phenylmethyl)-, 1-[3,4,5-tris(phenylmethoxy)benzoate]
• -D-glucopyranose1-[3,4,5-Tris(phenylmethoxy)benzoate
• 2,3,4,6-Tetrakis-O-(phenylmethyl)-β-D-glucopyranose 1-[3,4,5-Tris(phenylmethoxy)benzoate
• 2,3,4,6-Tetrakis-O-(phenylmethyl)-β-D-glucopyranose 1-3,4,5-Tris(phenylmethoxy)benzoate

Additional information on 2,3,4,6-Tetrakis-O-(phenylmethyl)-β-D-glucopyranose 1-3,4,5-Tris(phenylmethoxy)benzoate

Comprehensive Analysis of 2,3,4,6-Tetrakis-O-(phenylmethyl)-β-D-glucopyranose 1-3,4,5-Tris(phenylmethoxy)benzoate (CAS No. 1195367-79-3)

The compound 2,3,4,6-Tetrakis-O-(phenylmethyl)-β-D-glucopyranose 1-3,4,5-Tris(phenylmethoxy)benzoate (CAS No. 1195367-79-3) is a highly specialized carbohydrate derivative with significant applications in organic synthesis and pharmaceutical research. Its complex structure, featuring multiple phenylmethyl (benzyl) and phenylmethoxy (benzyloxy) groups, makes it a valuable intermediate for glycosylation reactions and the development of novel bioactive molecules. Researchers and industry professionals frequently search for this compound due to its unique properties and potential in drug discovery.

In recent years, the demand for advanced glycosylation reagents and protected sugar derivatives has surged, driven by the growing interest in glycobiology and carbohydrate-based therapeutics. The CAS No. 1195367-79-3 compound stands out as a critical tool for chemists working on stereoselective synthesis and glycoside bond formation. Its ability to act as a β-D-glucopyranose donor with high selectivity has made it a subject of numerous studies, particularly in the context of anti-inflammatory and anti-cancer drug development.

One of the most frequently asked questions about this compound revolves around its solubility and stability under various conditions. Studies indicate that the phenylmethyl and phenylmethoxy groups enhance its lipophilicity, making it soluble in organic solvents like dichloromethane and dimethylformamide. This property is crucial for its application in solid-phase peptide synthesis (SPPS) and other polymer-supported reactions, which are currently trending topics in synthetic chemistry.

Another area of interest is the compound's role in green chemistry and sustainable synthesis. With the increasing focus on environmentally friendly processes, researchers are exploring ways to optimize the use of 2,3,4,6-Tetrakis-O-(phenylmethyl)-β-D-glucopyranose 1-3,4,5-Tris(phenylmethoxy)benzoate in catalytic systems that minimize waste and energy consumption. Its compatibility with microwave-assisted synthesis and flow chemistry techniques has been a hot topic in recent publications.

From a commercial perspective, the compound's purity and scalability are critical factors for manufacturers. Analytical techniques such as HPLC, NMR, and mass spectrometry are routinely employed to ensure its quality. Suppliers often highlight its availability in research-grade and GMP-compliant forms, catering to both academic and industrial needs. This aligns with the current market trend toward high-purity intermediates for preclinical studies.

In conclusion, 2,3,4,6-Tetrakis-O-(phenylmethyl)-β-D-glucopyranose 1-3,4,5-Tris(phenylmethoxy)benzoate (CAS No. 1195367-79-3) represents a versatile and indispensable reagent in modern synthetic chemistry. Its applications span from glycoconjugate vaccine development to small-molecule drug design, making it a focal point for researchers addressing global health challenges. As the scientific community continues to explore its potential, this compound is poised to play a pivotal role in the next generation of therapeutic innovations.